Cas no 91818-49-4 (Quinazoline, 6,7-dimethoxy-, 3-oxide)
91818-49-4 structure
Product Name:Quinazoline, 6,7-dimethoxy-, 3-oxide
CAS No:91818-49-4
MF:C10H10N2O3
MW:206.198002338409
CID:778740
PubChem ID:71328531
Update Time:2025-04-19
Quinazoline, 6,7-dimethoxy-, 3-oxide Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline, 6,7-dimethoxy-, 3-oxide
- 6,7-dimethoxy-3-oxidoquinazolin-3-ium
- DTXSID50757476
- 91818-49-4
- 6,7-Dimethoxy-3-oxo-3lambda~5~-quinazoline
-
- Inchi： 1S/C10H10N2O3/c1-14-9-3-7-5-12(13)6-11-8(7)4-10(9)15-2/h3-6H,1-2H3
- InChI Key： QKEVTLOLJBKACM-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2=C(C=[N+](C=N2)[O-])C=1)OC
Computed Properties
- Exact Mass: 206.06914219g/mol
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 56.8Ų
Quinazoline, 6,7-dimethoxy-, 3-oxide Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
91818-49-4 (Quinazoline, 6,7-dimethoxy-, 3-oxide) Related Products
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